3-methoxy-1-methyl-N-(2-(((5-methyl-1,3,4-oxadiazol-2-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[2-[(5-methyl-1,3,4-oxadiazol-2-yl)methylamino]-2-oxoethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C12H16N6O4/c1-7-15-16-10(22-7)5-13-9(19)4-14-11(20)8-6-18(2)17-12(8)21-3/h6H,4-5H2,1-3H3,(H,13,19)(H,14,20)
• InChI Key: NOEJENXYDNEHGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC(=O)CNC(=O)C2=CN(N=C2OC)C
• Molecular Formula: C12H16N6O4
• Molecular Weight: 308.29 g/mol

Description

3-methoxy-1-methyl-N-(2-(((5-methyl-1,3,4-oxadiazol-2-yl)methyl)amino)-2-oxoethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C12H16N6O4 and its molecular weight is 308.298. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds related to the one mentioned have been synthesized and characterized to explore their structural and chemical properties. For instance, research has focused on synthesizing new derivatives of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine, establishing their structures through spectral data and analyzing their potential biological activities (Hassan, Hafez, & Osman, 2014).

Cytotoxicity and Anticancer Activity

Some derivatives of pyrazole and oxadiazole have been screened for their in vitro cytotoxic activity against various cancer cell lines. These studies aim to find new compounds with potential anticancer properties by examining their ability to inhibit the growth of cancer cells (Hassan, Hafez, Osman, & Ali, 2015).

Antimicrobial and Antiviral Activities

Research into similar compounds has also explored their antimicrobial and antiviral activities. For example, some derivatives have been synthesized and tested against Mycobacterium tuberculosis to find new treatments for tuberculosis. The focus is on developing compounds that could serve as new therapeutic agents against resistant strains of bacteria and viruses (Gezginci, Martin, & Franzblau, 1998).

Antidiabetic Screening

Compounds with a similar structure have been evaluated for their potential antidiabetic effects through in vitro screenings. Such studies are vital for discovering new treatments for diabetes by identifying compounds that can inhibit enzymes involved in the disease's pathogenesis (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Mechanism of Action

Target of Action

Compounds containing similar heterocyclic moieties like imidazole and indole have been known to interact with a broad range of targets . These targets often play crucial roles in various biological processes, contributing to the compound’s therapeutic potential.

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets in unique ways, leading to changes in the target’s function . This interaction can result in a variety of biological activities, contributing to the compound’s overall effect.

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways . These influences can lead to downstream effects that contribute to the compound’s overall biological activity.

Pharmacokinetics

For instance, its heterocyclic moieties might influence its solubility and permeability, which are key factors in absorption and distribution .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that this compound may have a variety of effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of compounds with similar structures .